Cas no 39996-41-3 (1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate)

1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate structure
39996-41-3 structure
Product Name:1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
CAS No:39996-41-3
MF:C14H18N2O3S
MW:294.369322299957
MDL:MFCD30342995
CID:4650696
PubChem ID:13028200
Update Time:2024-11-08

1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
    • 39996-41-3
    • N-aminopyridinium mesitylene sulfonate
    • EN300-305709
    • pyridin-1-ium-1-amine;2,4,6-trimethylbenzenesulfonate
    • 1-aminopyridin-1-ium2,4,6-trimethylbenzene-1-sulfonate
    • SCHEMBL1694111
    • CS-0245487
    • G79419
    • UDVCZSURIVJFJO-UHFFFAOYSA-M
    • MDL: MFCD30342995
    • Inchi: 1S/C9H12O3S.C5H7N2/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;6-7-4-2-1-3-5-7/h4-5H,1-3H3,(H,10,11,12);1-5H,6H2/q;+1/p-1
    • InChI Key: UDVCZSURIVJFJO-UHFFFAOYSA-M
    • SMILES: S(C1C(C)=CC(C)=CC=1C)(=O)(=O)[O-].[N+]1(C=CC=CC=1)N

Computed Properties

  • Exact Mass: 294.10381361g/mol
  • Monoisotopic Mass: 294.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5Ų

1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-305709-0.05g
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
39996-41-3
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$19.0 2023-09-05
Enamine
EN300-305709-0.1g
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
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Enamine
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$19.0 2023-09-05
Enamine
EN300-305709-0.5g
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$24.0 2023-09-05
Enamine
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$0.0 2023-06-07
Enamine
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Enamine
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1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
39996-41-3 95%
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Enamine
EN300-305709-10.0g
1-aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316157-250mg
1-Aminopyridin-1-ium 2,4,6-trimethylbenzene-1-sulfonate
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